Cas no 2034299-39-1 (N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide)

• Product Name: N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide
• CAS No: 2034299-39-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5333272
• Update Time: 2025-09-23

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)furan-3-carboxamide
• N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]furan-3-carboxamide
• N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C15H15N3O3/c19-14-2-1-4-18(14)13-6-11(7-16-9-13)8-17-15(20)12-3-5-21-10-12/h3,5-7,9-10H,1-2,4,8H2,(H,17,20)
• InChI Key： GCPFHMWWAROFBW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(C2=COC=C2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4

Additional information on N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide

Comprehensive Overview of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide (CAS No. 2034299-39-1)

N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide, identified by its CAS number 2034299-39-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring, a pyrrolidinone moiety, and a furan-3-carboxamide group, making it a versatile candidate for various applications. Its structural complexity and functional groups contribute to its potential in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide due to its potential interactions with enzyme targets and receptor proteins. The compound's pyrrolidinone component is known for its role in enhancing bioavailability and binding affinity, which is critical for developing effective therapeutics.

The synthesis of CAS 2034299-39-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to ensure high yield and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, confirming its structural integrity and suitability for further research.

One of the most searched topics related to this compound is its potential application in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The 2-oxopyrrolidin-1-yl group is structurally similar to nootropic agents, suggesting possible cognitive-enhancing properties. Additionally, the furan-3-carboxamide moiety has been linked to anti-inflammatory effects, making it a candidate for treating chronic inflammatory conditions.

Another area of interest is the compound's role in cancer research. Preliminary studies indicate that derivatives of N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide may exhibit anti-proliferative activity against certain cancer cell lines. Researchers are exploring its mechanism of action, particularly its ability to modulate cell signaling pathways and induce apoptosis.

From a commercial perspective, CAS 2034299-39-1 is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers often seek detailed technical data sheets and safety profiles to ensure compliance with laboratory protocols.

In conclusion, N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}furan-3-carboxamide represents a promising compound with diverse applications in drug development and biochemical research. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing personalized medicine.